Cas no 125905-01-3 (Spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one,7'a-[(2-O-acetyl-b-D-glucopyranosyl)oxy]-1',3'a,4',7'a-tetrahydro-4'-hydroxy-2',2',4',6'-tetramethyl-,(3'aR,4'R,7'aR)- (9CI))

• Product name: Spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one,7'a-[(2-O-acetyl-b-D-glucopyranosyl)oxy]-1',3'a,4',7'a-tetrahydro-4'-hydroxy-2',2',4',6'-tetramethyl-,(3'aR,4'R,7'aR)- (9CI)
• CAS No: 125905-01-3
• MF: C₂₃H₃₄O₉
• MW: 454.51066827774
• CID: 226877
• PubChem ID: 147938

Spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one,7'a-[(2-O-acetyl-b-D-glucopyranosyl)oxy]-1',3'a,4',7'a-tetrahydro-4'-hydroxy-2',2',4',6'-tetramethyl-,(3'aR,4'R,7'aR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one,7'a-[(2-O-acetyl-b-D-glucopyranosyl)oxy]-1',3'a,4',7'a-tetrahydro-4'-hydroxy-2',2',4',6'-tetramethyl-,(3'aR,4'R,7'aR)- (9CI)
• HYPOLOSIDEA
• Spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one,7'a-[(2-O-acetyl-b-D-glucopyranosyl)oxy]-1',3'a,4',7'a-tetrahydro-4'-hydroxy-2
• Spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one,7'a-[(2-O-acetyl-b-D-glucopyranosyl)oxy]-1',3'a...
• (3'aR)-7'aβ-[(2-O-Acetyl-β-D-glucopyranosyl)oxy]-1',3'aβ,4',7'a-tetrahydro-4'β-hydroxy-2',2',4',6'-tetramethylspiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one
• Hypoloside A
• 7'a-((2-O-Acetyl-beta-D-glucopyranosyl)oxy)-1',3'a,4',7'a-tetrahydro-4'-hydroxy-2',2',4',6'-tetramethylspiro(cyclopropane-1,5'-(5H)inden)-3'(2'H)-one (3'aR-(3'aalpha,4'beta,7'aalpha))-
• 4'-Hydroxy-2',2',4',6'-tetramethyl-3'-oxo-2',3',3'a,4'-tetrahydrospiro[cyclopropane-1,5'-inden]-7'a(1'H)-yl 2-O-acetylhexopyranoside
• Spiro(cyclopropane-1,5'-(5H)inden)-3'(2'H)-one, 7'a-((2-O-acetyl-beta-D-glucopyranosyl)oxy)-1',3'a,4',7'a-tetrahydro-4'-hydroxy-2',2',4',6'-tetramethyl-, (3'aR-(3'aalpha,4'beta,7'aalpha))-
• 125905-01-3
• DTXSID50925315
• [(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(7-hydroxy-2,2,5,7-tetramethyl-1-oxospiro[3,7a-dihydroindene-6,1'-cyclopropane]-3a-yl)oxyoxan-3-yl] acetate

• Inchi： InChI=1S/C23H34O9/c1-11-8-23(10-20(3,4)18(28)17(23)21(5,29)22(11)6-7-22)32-19-16(30-12(2)25)15(27)14(26)13(9-24)31-19/h8,13-17,19,24,26-27,29H,6-7,9-10H2,1-5H3
• InChI Key： RYLFQOVBQSESBN-UHFFFAOYSA-N
• SMILES： CC(OC1C(O)C(O)C(CO)OC1OC12C=C(C)C3(CC3)C(C)(O)C1C(C(C2)(C)C)=O)=O

Computed Properties

• Exact Mass: 454.220283
• Monoisotopic Mass: 454.220283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 846
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 143

Experimental Properties

• Density: 1.37
• Boiling Point: 614.9°C at 760 mmHg
• Flash Point: 206.8°C
• Refractive Index: 1.589

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides